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The boiling point of an alkane is a critical physical property that is significantly influenced by its

molecular structure. For isomers of the C12H26 alkane, dodecane, variations in carbon chain

branching lead to a range of boiling points. This guide provides a comparative analysis of the

boiling points of several C12H26 isomers, supported by experimental data and detailed

methodologies for boiling point determination.

Influence of Molecular Structure on Boiling Point
The boiling point of a substance is determined by the strength of the intermolecular forces that

hold its molecules together in a liquid state. For non-polar alkanes, the primary intermolecular

forces are London dispersion forces. The strength of these forces is dependent on the surface

area of the molecule.

Straight-chain alkanes, such as n-dodecane, have a larger surface area, allowing for more

points of contact between adjacent molecules. This results in stronger London dispersion

forces and, consequently, a higher boiling point.

Branched-chain alkanes, in contrast, are more compact and have a smaller surface area.

This reduces the opportunities for intermolecular interactions, leading to weaker London

dispersion forces and lower boiling points.

As the degree of branching increases, the molecule becomes more spherical, further

decreasing the surface area and the boiling point.
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Comparative Boiling Points of C12H26 Isomers
The following table summarizes the experimentally determined boiling points of n-dodecane

and a selection of its branched isomers. The data clearly illustrates the trend of decreasing

boiling point with increased branching.

Isomer Name Molecular Structure Boiling Point (°C)

n-Dodecane Straight Chain 216.3

2-Methylundecane Single Methyl Branch 210

3-Methylundecane Single Methyl Branch 210-211

4-Methylundecane Single Methyl Branch 209.8

5-Methylundecane Single Methyl Branch 207.9

2,2-Dimethyldecane
Two Methyl Branches on the

Same Carbon
200.12

2,4-Dimethyldecane
Two Methyl Branches on

Different Carbons
200.4

2,6-Dimethyldecane
Two Methyl Branches on

Different Carbons
~220

2,5,8-Trimethylnonane Three Methyl Branches 190

2,2,4,6,6-Pentamethylheptane Five Methyl Branches 177

2,2,6,6-Tetramethyloctane Four Methyl Branches 185

2,2,7,7-Tetramethyloctane Four Methyl Branches 184.7

3,3,6,6-Tetramethyloctane Four Methyl Branches Not available

Experimental Protocols for Boiling Point
Determination
The boiling points cited in this guide are determined through established experimental

techniques. The two primary methods are the Thiele Tube method for small-scale
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determinations and the distillation method for larger quantities.

Thiele Tube Method
This method is suitable for determining the boiling point of a small amount of liquid.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire to attach the test tube to the thermometer

Heating source (Bunsen burner or heating mantle)

High-boiling point mineral oil

Procedure:

A small amount of the alkane isomer is placed in the small test tube.

The capillary tube is placed in the test tube with its open end downwards.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The thermometer and test tube assembly are placed in the Thiele tube containing mineral oil,

ensuring the side arm is not blocked.

The side arm of the Thiele tube is gently heated. The shape of the tube allows for the

circulation of the oil, ensuring even heating.

As the temperature rises, the air trapped in the capillary tube will expand and escape as a

slow stream of bubbles.
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Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

This occurs when the vapor pressure of the sample equals the atmospheric pressure.

Distillation Method
For larger sample volumes, the boiling point can be determined during distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle

Boiling chips

Procedure:

The alkane isomer is placed in the distillation flask along with a few boiling chips to ensure

smooth boiling.

The distillation apparatus is assembled, with the thermometer bulb positioned just below the

side arm leading to the condenser.

The heating mantle is turned on, and the liquid is brought to a boil.

The vapor will rise and surround the thermometer bulb before entering the condenser.
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The temperature at which the liquid is actively distilling and the temperature on the

thermometer remains constant is recorded as the boiling point. This temperature represents

the point at which the vapor pressure of the liquid equals the atmospheric pressure.

Logical Relationship of Molecular Structure to
Boiling Point
The following diagram illustrates the relationship between the molecular structure of alkane

isomers, the resulting intermolecular forces, and the observed boiling point.
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Relationship between Alkane Structure and Boiling Point

Alkane Isomer Structure
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Caption: Molecular structure's effect on boiling point.
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To cite this document: BenchChem. [Boiling Point Variations Among C12H26 Alkane
Isomers: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15458121#comparing-the-boiling-points-of-c12h26-
alkane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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